
Ethyl ethanesulfonate molecular weight

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Ethyl ethanesulfonate

Cat. No.: B155355 Get Quote

An In-Depth Technical Guide to Ethyl Ethanesulfonate for Pharmaceutical Development

Abstract
This technical guide provides a comprehensive overview of ethyl ethanesulfonate (EES), a

sulfonate ester of significant interest to researchers, scientists, and drug development

professionals. While a valuable reagent in organic synthesis, EES is more critically recognized

as a potential genotoxic impurity (PGI) in pharmaceutical manufacturing. This document delves

into its core physicochemical properties, centered around its molecular weight, and extends to

detailed protocols for its synthesis and trace-level analytical detection. By contextualizing its

role as a PGI, this guide offers field-proven insights into the causality behind experimental

choices and the self-validating systems required for its control, ensuring scientific integrity and

regulatory compliance.

Core Molecular & Physicochemical Properties
Ethyl ethanesulfonate (IUPAC name: ethyl ethanesulfonate) is an organic compound

classified as a sulfonate ester.[1] Its identity and behavior are defined by its fundamental

molecular and physical characteristics. The precise determination of its molecular weight is

foundational for all stoichiometric calculations in synthesis and quantitative analysis in impurity

profiling.

The molecular formula for ethyl ethanesulfonate is C₄H₁₀O₃S.[2][3][4] Based on this

composition, the calculated molecular weight is 138.19 g/mol .[1][3][5][6] This value is a critical

parameter for preparing standard solutions, interpreting mass spectrometry data, and

conducting quantitative assays.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b155355?utm_src=pdf-interest
https://www.benchchem.com/product/b155355?utm_src=pdf-body
https://www.benchchem.com/product/b155355?utm_src=pdf-body
https://www.benchchem.com/product/b155355?utm_src=pdf-body
https://www.benchchem.com/product/b155355?utm_src=pdf-body
https://cymitquimica.com/cas/1912-30-7/
https://www.benchchem.com/product/b155355?utm_src=pdf-body
https://www.ccount-chem.com/knowledge/information/what-is-ethanesulfonic-acid-ethyl-ester-ethyl-ethanesulfonate-products-properties-structure-specifications-hs-code-molecular-property-formula-specific-density-flakes-solid-powder-pearls-liquidcrystal-liter-solution-material-molecular-property-formula-specific-density-safe-hazarous-harmful-chemical-raw-materials.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-ethanesulfonate
https://www.nacchemical.com/ethyl-ethanesulfonate-3652302.html
https://cymitquimica.com/cas/1912-30-7/
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-ethanesulfonate
https://www.bldpharm.com/products/1912-30-7.html
https://www.sigmaaldrich.com/JP/ja/product/sial/30934
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Physicochemical Properties of Ethyl Ethanesulfonate

Property Value Source(s)

IUPAC Name ethyl ethanesulfonate [3]

Synonyms
Ethanesulfonic acid ethyl ester,

EES
[1][2][7]

CAS Number 1912-30-7 [1][3][5]

Molecular Formula C₄H₁₀O₃S [2][3][4]

Molecular Weight 138.19 g/mol [1][3][4][5][6]

Appearance
Clear, colorless to slightly

yellowish liquid
[1][2][4]

Density ~1.11 g/cm³ [2]

Boiling Point ~198 °C [2]

Melting Point -17 °C [4]

Solubility
Soluble in polar organic

solvents
[1]

Synthesis and Purification
The most prevalent laboratory-scale synthesis of ethyl ethanesulfonate is the esterification of

ethanesulfonyl chloride with ethanol. The choice of a non-nucleophilic base, such as pyridine or

triethylamine, is critical. Its function is to neutralize the hydrogen chloride (HCl) byproduct,

driving the reaction to completion without competing with the ethanol nucleophile.[8]
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Reactants:
Ethanol (1.0 eq)

Ethanesulfonyl Chloride (1.1 eq)
Anhydrous Diethyl Ether (Solvent)

Cool to 0-5 °C
(Ice-Water Bath)

Base:
Anhydrous Pyridine (2.0 eq)

Dropwise addition of
Ethanesulfonyl Chloride
(Maintain Temp < 10 °C)

Stir at Room Temp
(2-4 hours)

Reaction Monitoring
(TLC / GC Analysis)

Verify starting material
consumption

Aqueous Workup:
1. Quench with cold water

2. Wash with dilute HCl
3. Wash with NaHCO₃ (aq)

4. Wash with brine

Purification:
1. Dry over MgSO₄

2. Solvent removal (reduced pressure)
3. Fractional Distillation

Final Product:
Ethyl Ethanesulfonate

Click to download full resolution via product page

Caption: General workflow for the synthesis of ethyl ethanesulfonate.
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Experimental Protocol: Synthesis of Ethyl
Ethanesulfonate
This protocol outlines a general procedure for the synthesis of EES. Optimization may be

necessary based on specific laboratory conditions.

Reagent Preparation: In a flame-dried, three-neck round-bottom flask equipped with a

magnetic stirrer, dropping funnel, and nitrogen inlet, dissolve anhydrous ethanol (1.0

equivalent) and anhydrous pyridine (2.0 equivalents) in anhydrous diethyl ether.[8]

Cooling: Place the flask in an ice-water bath and cool the solution to 0-5 °C.[8]

Addition of Ethanesulfonyl Chloride: Add ethanesulfonyl chloride (1.1 equivalents) to the

dropping funnel. Add the ethanesulfonyl chloride dropwise to the stirred ethanol solution,

ensuring the internal temperature is maintained below 10 °C.[8]

Reaction: Once the addition is complete, remove the ice bath and allow the reaction mixture

to slowly warm to room temperature. Continue stirring for 2-4 hours.[8]

Monitoring: Monitor the reaction's progress by thin-layer chromatography (TLC) or gas

chromatography (GC) until the starting alcohol is consumed.

Workup: Cool the mixture in an ice bath and carefully quench the reaction by the slow

addition of cold water. Transfer the mixture to a separatory funnel. Sequentially wash the

organic layer with cold dilute HCl, saturated aqueous sodium bicarbonate, and brine.[8]

Purification: Dry the isolated organic layer over anhydrous magnesium sulfate (MgSO₄).

Filter the drying agent and remove the solvent under reduced pressure. Purify the crude

product via fractional distillation under reduced pressure to yield pure ethyl
ethanesulfonate.[8]

Analytical Methodologies for Purity and Trace
Analysis
Given that ethyl ethanesulfonate is a potential genotoxic impurity, highly sensitive and

selective analytical methods are required for its detection and quantification in active
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pharmaceutical ingredients (APIs).[9] Regulatory agencies mandate strict control of such

impurities, often to a Threshold of Toxicological Concern (TTC).[9] Gas Chromatography-

Tandem Mass Spectrometry (GC-MS/MS) is a preferred technique due to its exceptional

sensitivity and selectivity for trace-level analysis.[9]
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API Sample
(e.g., Nintedanib Esylate)

Sample Preparation:
1. Dissolve API in appropriate solvent

2. Spike with Internal Standard
3. Filter through 0.22 µm syringe filter

GC-MS/MS System
(e.g., Triple Quadrupole)

Filtrate

Standard Preparation:
- Certified EES Reference Standard

- Prepare calibration curve
(e.g., 1.0 ppb to 100 ppb)

Inject Sample and Standards

GC Separation:
- Capillary Column

- Temperature Program

MS/MS Detection:
- Ionization (EI)

- Multiple Reaction Monitoring (MRM)

Quantification:
- Compare sample response to

calibration curve
- Report concentration (ppb)

Result:
EES concentration in API

Click to download full resolution via product page

Caption: Workflow for trace analysis of EES impurities by GC-MS/MS.
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Experimental Protocol: GC-MS/MS Analysis of EES
Impurity
This protocol provides a framework for the trace-level quantification of ethyl ethanesulfonate
(EES) in an API.[9]

Objective: To develop a selective and sensitive method for determining the potential

genotoxic impurity EES in a pharmaceutical substance.[9]

Instrumentation: A triple quadrupole GC-MS/MS system or equivalent is required for this

analysis.[9]

Reagents and Standards:

Certified reference standard of ethyl ethanesulfonate.

High-purity solvents (e.g., ethyl acetate).

API sample for testing.[9]

Standard Preparation: Prepare a stock solution of the EES certified reference standard in

ethyl acetate. Perform serial dilutions to create calibration standards at concentrations

ranging from approximately 1.0 ppb to 100 ppb.[9]

Sample Preparation: Accurately weigh a specific amount of the API sample and dissolve it in

a suitable solvent to achieve a target concentration.

GC-MS/MS Analysis:

Injection: Inject a defined volume (e.g., 1-2 µL) of the prepared standards and sample

solutions into the GC system.

Separation: Utilize a suitable capillary column (e.g., polar-deactivated polyethylene glycol)

and a temperature gradient program to chromatographically separate EES from the

sample matrix.[10]
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Detection: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode

for maximum sensitivity and selectivity. Monitor specific precursor-to-product ion

transitions unique to EES.

Quantification: Construct a calibration curve by plotting the peak area of EES against its

concentration for the calibration standards. Determine the concentration of EES in the API

sample by interpolating its peak area from this curve.

Significance in Drug Development: The Genotoxic
Impurity Perspective
The primary concern surrounding ethyl ethanesulfonate in the pharmaceutical industry is its

classification as a potential genotoxic impurity (PGI).[1][9] PGIs are compounds that can

interact with DNA, potentially leading to mutations and carcinogenesis even at very low levels

of exposure.[10]

The formation of EES is a risk during the manufacturing of APIs that are formulated as esylate

(ethanesulfonate) salts. These salts are often created by reacting a basic API with

ethanesulfonic acid to improve solubility or stability.[9] If ethanol is present as a residual solvent

from previous manufacturing steps, it can react with the ethanesulfonic acid to form the ethyl
ethanesulfonate ester.[9] This reaction is a critical point of control in pharmaceutical process

chemistry. The genotoxicity of alkylating agents like the related compound ethyl

methanesulfonate (EMS) is well-documented; EMS is known to ethylate DNA bases, leading to

transition mutations.[11] This established mechanism for a similar sulfonate ester provides a

strong scientific rationale for the stringent control of EES.

Basic API

API Esylate Salt
(Desired Product)

Reaction

Ethanesulfonic Acid
(Reagent for Salt Formation)

Ethyl Ethanesulfonate
(Potential Genotoxic Impurity)

Residual Ethanol
(Solvent from previous step)

Unintended Reaction

Click to download full resolution via product page
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Caption: Formation pathway of EES as a potential genotoxic impurity.

Safety, Handling, and Storage
Ethyl ethanesulfonate is a hazardous chemical that requires careful handling to minimize

exposure.

Hazard Identification: According to the Globally Harmonized System (GHS), ethyl
ethanesulfonate causes skin irritation (H315), serious eye irritation (H319), and may cause

respiratory irritation (H335).[3][12]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles.[12]

Skin Protection: Wear protective gloves and clothing.[13]

Respiratory Protection: Use only in a well-ventilated area or under a chemical fume hood.

[12] Avoid breathing vapors.[12]

Handling: Do not eat, smoke, or drink in areas where the chemical is handled. Wash hands

thoroughly after handling.[12][13] An emergency eyewash fountain and safety shower should

be readily available.[13]

Storage: Store in a well-ventilated place with the container tightly closed.[12] For long-term

stability, storage in an inert atmosphere at 2-8°C is recommended.[4][5]

Conclusion
Ethyl ethanesulfonate is a compound defined by a molecular weight of 138.19 g/mol and a

dual identity in the scientific landscape. It is both a useful synthetic intermediate and a critical

potential genotoxic impurity that demands rigorous control in pharmaceutical development. A

thorough understanding of its physicochemical properties, synthetic pathways, and the highly

sensitive analytical methods required for its detection is essential for ensuring the safety and

quality of drug products. The protocols and workflows detailed in this guide provide a

framework for researchers and scientists to handle, synthesize, and quantify this compound

with the necessary scientific rigor and adherence to safety standards.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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